Cas no 61638-17-3 (2-Phenanthrenepropanenitrile)
2-Phenanthrenepropanenitrile structure
Product Name:2-Phenanthrenepropanenitrile
CAS No:61638-17-3
MF:C17H13N
MW:231.291824102402
CID:471848
PubChem ID:71393891
Update Time:2025-04-19
2-Phenanthrenepropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Phenanthrenepropanenitrile
- 3-phenanthren-2-ylpropanenitrile
- DTXSID00815631
- 61638-17-3
- 3-(Phenanthren-2-yl)propanenitrile
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- Inchi: 1S/C17H13N/c18-11-3-4-13-7-10-17-15(12-13)9-8-14-5-1-2-6-16(14)17/h1-2,5-10,12H,3-4H2
- InChI Key: SLGOIJDBUYFQRW-UHFFFAOYSA-N
- SMILES: N#CCCC1C=CC2C3C=CC=CC=3C=CC=2C=1
Computed Properties
- Exact Mass: 231.10489
- Monoisotopic Mass: 231.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
2-Phenanthrenepropanenitrile Related Literature
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
61638-17-3 (2-Phenanthrenepropanenitrile) Related Products
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